Cas no 2680808-07-3 (1-Hydroxy-6-[(prop-2-en-1-yloxy)carbonyl]-5,6,7,8-tetrahydro-2,6-naphthyridine-4-carboxylic acid)

• Product Name: 1-Hydroxy-6-[(prop-2-en-1-yloxy)carbonyl]-5,6,7,8-tetrahydro-2,6-naphthyridine-4-carboxylic acid
• CAS No: 2680808-07-3
• MF: C₁₃H₁₄N₂O₅
• MW: 278.260663509369
• CID: 6302277
• PubChem ID: 165919237
• Update Time: 2025-10-29

1-Hydroxy-6-[(prop-2-en-1-yloxy)carbonyl]-5,6,7,8-tetrahydro-2,6-naphthyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2680808-07-3
• 1-hydroxy-6-[(prop-2-en-1-yloxy)carbonyl]-5,6,7,8-tetrahydro-2,6-naphthyridine-4-carboxylic acid
• EN300-28285302
• 1-Hydroxy-6-[(prop-2-en-1-yloxy)carbonyl]-5,6,7,8-tetrahydro-2,6-naphthyridine-4-carboxylic acid

• Inchi： 1S/C13H14N2O5/c1-2-5-20-13(19)15-4-3-8-10(7-15)9(12(17)18)6-14-11(8)16/h2,6H,1,3-5,7H2,(H,14,16)(H,17,18)
• InChI Key： SWHUXUWZQMQTQK-UHFFFAOYSA-N
• SMILES： O(CC=C)C(N1CC2C(C(=O)O)=CNC(C=2CC1)=O)=O

Computed Properties

• Exact Mass: 278.09027155g/mol
• Monoisotopic Mass: 278.09027155g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 547
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-Hydroxy-6-[(prop-2-en-1-yloxy)carbonyl]-5,6,7,8-tetrahydro-2,6-naphthyridine-4-carboxylic acid

1-Hydroxy-6-[(prop-2-en-1-yloxy)carbonyl]-5,6,7,8-tetrahydro-2,6-naphthyridine-4-carboxylic acid (CAS No. 2680808-07-3)

The compound 1-Hydroxy-6-[(prop-2-en-1-yloxy)carbonyl]-5,6,7,8-tetrahydro-2,6-naphthyridine-4-carboxylic acid (CAS No. 2680808-07-3) is a highly specialized organic compound with a complex structure and diverse potential applications. This compound belongs to the class of naphthyridines, which are heterocyclic aromatic compounds with two nitrogen atoms in the ring system. The presence of hydroxyl and carboxylic acid groups further enhances its functional versatility.

Recent studies have highlighted the significance of this compound in the field of drug discovery. Its unique structural features make it a promising candidate for the development of targeted therapies in oncology and neurodegenerative diseases. Researchers have demonstrated that the compound exhibits selective binding affinity to specific protein targets, which could potentially lead to the creation of novel therapeutic agents with enhanced efficacy and reduced side effects.

In addition to its pharmaceutical applications, this compound has shown potential in the realm of biotechnology. Its ability to act as a bioactive scaffold has been explored in the synthesis of enzymatically active molecules. By leveraging its structural flexibility, scientists have successfully incorporated it into biosensor platforms, enabling the detection of minute concentrations of analytes with high precision.

The synthesis of 1-Hydroxy-6-[(prop-2-en-1-yloxy)carbonyl]-5,6,7,8-tetrahydro-2,6-naphthyridine-4-carboxylic acid involves a multi-step process that combines principles from both organic and stereochemical synthesis. Key steps include the formation of the naphthyridine core through cyclization reactions and subsequent functionalization to introduce the hydroxyl and carboxylic acid groups. Advanced techniques such as high-resolution mass spectrometry and nuclear magnetic resonance spectroscopy have been employed to confirm the compound's purity and structural integrity.

From an environmental standpoint, this compound has been evaluated for its biodegradability and toxicological profile. Preliminary studies indicate that it exhibits low toxicity towards aquatic organisms under controlled conditions. However, further research is required to fully understand its long-term impact on ecosystems and human health.

In conclusion, 1-Hydroxy-6-[(prop-2-en-1-yloxy)carbonyl]-5,6,7,8-tetrahydro-2,6-naphthyridine-4-carboxylic acid (CAS No. 2680808-07-3) represents a cutting-edge molecule with vast potential across multiple scientific disciplines. Its role in advancing drug discovery, biotechnology, and environmental science underscores its importance as a valuable tool for researchers worldwide.